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Compound of Interest

Compound Name: Sodium 4-vinylbenzenesulfonate

Cat. No.: B3028657

An In-Depth Technical Guide to the Material Safety of Sodium 4-vinylbenzenesulfonate
(CAS: 2695-37-6)

Foreword: A Proactive Approach to Chemical Safety

In the landscape of advanced material science and drug development, Sodium 4-
vinylbenzenesulfonate (NaSS) is a monomer of significant interest. Its unique structure,
featuring a polymerizable vinyl group and a strongly ionic sulfonate group, allows for the
synthesis of polymers with tailored properties for applications ranging from ion-exchange resins
to specialty coatings and biomedical materials.[1][2][3] HoweVver, harnessing its potential begins
with a foundational understanding and respect for its chemical nature. This guide moves
beyond the standard template of a Safety Data Sheet (SDS). It is designed for the discerning
researcher and scientist, providing not just the "what" of safety protocols, but the fundamental
"why," grounded in the physicochemical properties of the molecule itself. As a Senior
Application Scientist, my objective is to instill a culture of proactive safety, where understanding
the causality behind handling procedures transforms them from mere rules into scientifically
validated practices.

Section 1: Core Chemical Identity and
Physicochemical Profile

A thorough understanding of a chemical's physical properties is the first line of defense in
ensuring its safe handling. These properties dictate its behavior in the laboratory environment,
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from storage to disposal.

Sodium 4-vinylbenzenesulfonate, also known as Sodium p-styrenesulfonate, is typically
encountered as a white to off-white crystalline powder.[1][4] It is hygroscopic, meaning it readily
absorbs moisture from the air, a critical consideration for storage and handling to maintain its
integrity.[4] Its high solubility in water and other polar solvents is a key characteristic,
influencing its applications and also the appropriate response measures in case of an
accidental release.[1][4][5]

Property Value Source(s)

CAS Number 2695-37-6 [4][6][7]

Molecular Formula CsH7NaOsS [4161[7]

Molecular Weight 206.19 g/mol [61[7]

Appearance White to off-white crystalline (1]
powder

Melting Point =300 °C (decomposes)

Boiling Point 111-112 °C [6]1[8]

Density 1.043 - 1.37 g/mL at 25 °C [4][6][8]

Solubility Soluble in water [41151[8]

- Stable under normal
Stability g : [41[5][9]
conditions. Hygroscopic.

Incompatibilities Strong oxidizing agents [518119]

Section 2: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) provides a standardized language for communicating
chemical hazards. For Sodium 4-vinylbenzenesulfonate, the classification points to specific
organ systems that require protection and dictates the necessary personal protective
equipment (PPE) and handling precautions.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b3028657?utm_src=pdf-body
https://unilongindustry.com/nl/what-is-sodium-4-vinylbenzenesulfonate-key-uses-in-polymer-chemistry/
https://www.fengchengroup.com/chemicals/mineral-inorganic-substance/sodium-p-styrenesulfonate-or-sodium-4.html
https://www.fengchengroup.com/chemicals/mineral-inorganic-substance/sodium-p-styrenesulfonate-or-sodium-4.html
https://unilongindustry.com/nl/what-is-sodium-4-vinylbenzenesulfonate-key-uses-in-polymer-chemistry/
https://www.fengchengroup.com/chemicals/mineral-inorganic-substance/sodium-p-styrenesulfonate-or-sodium-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3700099.htm
https://www.fengchengroup.com/chemicals/mineral-inorganic-substance/sodium-p-styrenesulfonate-or-sodium-4.html
https://www.chemsrc.com/en/cas/2695-37-6_165161.html
https://www.scbt.com/p/sodium-4-vinylbenzenesulfonate-2695-37-6
https://www.fengchengroup.com/chemicals/mineral-inorganic-substance/sodium-p-styrenesulfonate-or-sodium-4.html
https://www.chemsrc.com/en/cas/2695-37-6_165161.html
https://www.scbt.com/p/sodium-4-vinylbenzenesulfonate-2695-37-6
https://www.chemsrc.com/en/cas/2695-37-6_165161.html
https://www.scbt.com/p/sodium-4-vinylbenzenesulfonate-2695-37-6
https://unilongindustry.com/nl/what-is-sodium-4-vinylbenzenesulfonate-key-uses-in-polymer-chemistry/
https://www.fengchengroup.com/chemicals/mineral-inorganic-substance/sodium-p-styrenesulfonate-or-sodium-4.html
https://www.chemsrc.com/en/cas/2695-37-6_165161.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3700099_EN.htm
https://www.fengchengroup.com/chemicals/mineral-inorganic-substance/sodium-p-styrenesulfonate-or-sodium-4.html
https://www.chemsrc.com/en/cas/2695-37-6_165161.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3700099_EN.htm
https://www.fengchengroup.com/chemicals/mineral-inorganic-substance/sodium-p-styrenesulfonate-or-sodium-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3700099.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3700099_EN.htm
https://www.fengchengroup.com/chemicals/mineral-inorganic-substance/sodium-p-styrenesulfonate-or-sodium-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3700099.htm
https://www.gelest.com/wp-content/uploads/CXSO073_SODIUM-p-STYRENE-SULFONATE-hydrate-tech-95_GHS-US_English-US.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3700099.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3700099_EN.htm
https://www.gelest.com/wp-content/uploads/CXSO073_SODIUM-p-STYRENE-SULFONATE-hydrate-tech-95_GHS-US_English-US.pdf
https://www.benchchem.com/product/b3028657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

GHS Classification Summary[10]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H318: Causes serious eye
o Category 1

Irritation damage

- o H335: May cause respiratory
Specific Target Organ Toxicity, o )
i Category 3 irritation (target: respiratory
Single Exp.
system)

The signal word associated with this compound is "Danger".[10] This is a direct consequence
of its potential to cause serious, irreversible eye damage (Category 1). The oral toxicity, while
classified as harmful rather than fatal, necessitates strict controls to prevent ingestion. Skin and
respiratory irritation are also significant concerns, arising from the compound's chemical
reactivity.

PPE Protocol
Use N95 Respirator
(H335)

Wear Nitrile/Neoprene
Gloves
(H315)

Wear Chemical
Safety Goggles
(H318)
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Caption: Personal Protective Equipment (PPE) selection workflow.

Storage and Handling Best Practices

Given its hygroscopic nature and incompatibility with strong oxidizers, proper storage is crucial
for both safety and product efficacy. [4][9]

e Protocol:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area. [4][9][11] 2. Keep
away from sources of heat, light, and moisture. [4] 3. Segregate from strong oxidizing
agents to prevent potentially hazardous reactions. [5][9] 4. Do not eat, drink, or smoke in
areas where the chemical is handled or stored. [10][11] 5. Wash hands thoroughly after
handling. [10][11]

Section 4: Emergency Response Protocols

A self-validating safety system includes robust and well-rehearsed emergency procedures. In
the event of an exposure or spill, a rapid and correct response can significantly reduce harm.

First-Aid Measures

The following first-aid procedures are critical and should be performed immediately while
seeking medical attention. [12]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. [11]Due to the risk of serious eye damage,
seek immediate medical attention. [10]* Skin Contact: Remove contaminated clothing and
wash the affected area with soap and plenty of water for at least 15 minutes. [11][13][12]If
irritation persists, consult a physician.

« Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek medical advice. [10][11][12]* Ingestion: Rinse
mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Call a physician or poison control center immediately. [10][12]
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Accidental Release Measures

e Protocol:

[e]

Evacuate: Evacuate non-essential personnel from the area.
o Ventilate: Ensure adequate ventilation.
o Contain: Prevent further leakage or spillage if safe to do so. Avoid generating dust.

o Absorb/Clean-up: Carefully sweep or shovel the spilled solid material into a suitable,
labeled container for disposal. [9][14]Avoid actions that create dust.

o Decontaminate: Clean the spill area thoroughly with water.

o Dispose: Dispose of waste material in accordance with local, state, and federal
regulations. [10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. [9][13][14]* Specific Hazards: Thermal decomposition can produce
hazardous gases and vapors, including carbon oxides (CO, COz3), sulfur oxides, and sodium
oxides. [15][9]* Protective Actions: Firefighters should wear self-contained breathing
apparatus (SCBA) and full protective gear to prevent contact with hazardous decomposition
products. [16]
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Caption: Workflow for responding to an accidental release.
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Section 5: Stability and Reactivity Profile

Sodium 4-vinylbenzenesulfonate is stable under recommended storage conditions. [5][8]
[9]However, understanding its reactivity is key to preventing hazardous situations.

o Chemical Stability: The material is stable but hygroscopic. [4][9]* Conditions to Avoid: Avoid
dust formation, exposure to moisture, heat, and open flames. [9]* Incompatible Materials: It
is incompatible with strong oxidizing agents. [5][8][15][9]Contact with these can lead to
vigorous reactions.

e Hazardous Decomposition Products: When exposed to high temperatures or fire, it
decomposes to form toxic fumes, including carbon monoxide, carbon dioxide, sulfur oxides,
and sodium oxides. [15][9]

Section 6: Toxicological & Ecological Information

The toxicological profile, as indicated by the GHS classification, confirms that Sodium 4-
vinylbenzenesulfonate is harmful if swallowed and causes significant irritation to skin, eyes,
and the respiratory system. [10]There is limited data available on its long-term (chronic) effects
and its specific environmental impact. Therefore, it is imperative to prevent its release into the
environment. All waste materials should be handled as hazardous waste and disposed of
through a licensed contractor. [10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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